Cas no 24202-80-0 (2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol)

• Product Name: 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol
• CAS No: 24202-80-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1416871
• PubChem ID: 2784036
• Update Time: 2025-08-03

2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(3-pyridinyl)-
• 2-methyl-4-pyridin-3-ylbut-3-yn-2-ol
• 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol
• F8885-5669
• 2-methyl-4-(3-pyridinyl-)-3-butyn-2-ol
• AKOS004116673
• DA-07772
• 2-methyl-4-(3-pyridinyl- )-3-butyn-2-ol
• 2-methyl-4-(3-pyridinyl)-3-butyn-2-ol
• SCHEMBL4863464
• DTXSID60382718
• A817147
• InChI=1/C10H11NO/c1-10(2,12)6-5-9-4-3-7-11-8-9/h3-4,7-8,12H,1-2H
• 2-methyl-4-pyridin-3-yl-but-3-yn-2-ol
• 24202-80-0
• CZSZFVFDKRMCLP-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO/c1-10(2,12)6-5-9-4-3-7-11-8-9/h3-4,7-8,12H,1-2H3
• InChI Key： CZSZFVFDKRMCLP-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=NC=CC=1)(C)C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol

Research Brief on 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol (CAS: 24202-80-0): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol (CAS: 24202-80-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The compound, characterized by its unique alkyne and pyridine moieties, serves as a valuable intermediate in the synthesis of more complex molecules. Recent studies have demonstrated its utility in click chemistry, where it acts as a key building block for the development of novel bioconjugates and probes. Researchers have leveraged its reactivity to create targeted drug delivery systems, particularly in oncology, where precision and specificity are paramount.

One of the most notable advancements involves the use of 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent and selective kinase inhibitors, showcasing its potential as a scaffold for drug design.

In addition to its role in drug development, this compound has also been explored for its antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol exhibit promising activity against a range of Gram-positive and Gram-negative bacteria. These findings open new avenues for the development of antibiotics, particularly in the face of rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the catalytic processes involving 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol have been reported. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. These innovations not only enhance the scalability of its synthesis but also align with the growing emphasis on sustainable chemistry practices.

Looking ahead, the potential applications of 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol are vast. Ongoing research is exploring its use in the development of fluorescent probes for imaging applications, as well as its incorporation into materials science for the creation of functional polymers. The compound's versatility and reactivity make it a valuable asset in interdisciplinary research, bridging the gap between chemistry, biology, and medicine.

In conclusion, the latest research on 2-methyl-4-(pyridin-3-yl)but-3-yn-2-ol underscores its significance as a multifunctional compound in chemical biology and medicinal chemistry. Its applications in drug discovery, antimicrobial development, and sustainable synthesis highlight its potential to address some of the most pressing challenges in healthcare and science. As research continues to unfold, this compound is poised to play an increasingly pivotal role in advancing both fundamental and applied sciences.